Cas no 1798034-64-6 (2-chloro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide)

• Product Name: 2-chloro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide
• CAS No: 1798034-64-6
• MF: C₁₆H₁₇ClN₄O
• MW: 316.785382032394
• CID: 5376913
• PubChem ID: 73168038
• Update Time: 2025-10-17

2-chloro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide
• 2-chloro-N-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)benzamide
• 2-chloro-N-[(2-pyrrolidin-1-ylpyrimidin-4-yl)methyl]benzamide
• AKOS024561278
• F6438-1578
• 1798034-64-6

• Inchi： 1S/C16H17ClN4O/c17-14-6-2-1-5-13(14)15(22)19-11-12-7-8-18-16(20-12)21-9-3-4-10-21/h1-2,5-8H,3-4,9-11H2,(H,19,22)
• InChI Key： ISJQDRDOZPKTQB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC1=CC=NC(=N1)N1CCCC1)=O

Computed Properties

• Exact Mass: 316.1090889g/mol
• Monoisotopic Mass: 316.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide

Introduction to 2-Chloro-N-{[2-(Pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide (CAS No. 1798034-64-6)

2-Chloro-N-{[2-(Pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide, also known by its CAS number 1798034-64-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has been extensively studied for its biological activities, particularly in the context of cancer research and neurodegenerative diseases.

The molecular structure of 2-chloro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide is characterized by a benzamide moiety linked to a pyrimidine ring substituted with a pyrrolidine group. This unique structural arrangement confers the compound with specific pharmacological properties, making it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the potential of 2-chloro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide as an inhibitor of specific protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes, including signal transduction, cell cycle regulation, and apoptosis. By modulating these interactions, the compound can potentially disrupt aberrant signaling pathways that are often associated with disease states such as cancer and neurodegenerative disorders.

In the context of cancer research, 2-chloro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide has shown promising results in preclinical studies. It has been demonstrated to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of key signaling pathways that are essential for tumor cell survival and proliferation. For instance, the compound has been shown to inhibit the activity of certain kinases involved in the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

Beyond its anti-cancer properties, 2-chloro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide has also been investigated for its potential neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neuronal function and death. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and inflammation, which are key factors contributing to neurodegeneration. Additionally, it has been shown to enhance cognitive function in animal models of Alzheimer's disease, suggesting its potential as a therapeutic agent for these debilitating conditions.

The pharmacokinetic properties of 2-chloro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide have also been evaluated in various preclinical models. The compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an orally administered drug. Its low toxicity and high selectivity for target proteins further enhance its therapeutic potential.

In conclusion, 2-chloro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzamide (CAS No. 1798034-64-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are aimed at elucidating its mechanisms of action and optimizing its therapeutic efficacy for various diseases. As research progresses, this compound may pave the way for new treatments that can significantly improve patient outcomes.